C-(1-Benzyl-1H-pyrazol-4-YL)-methylamine hydrochloride
Overview
Description
“C-(1-Benzyl-1H-pyrazol-4-YL)-methylamine hydrochloride” is a chemical compound with the CAS Number: 1107604-11-4 . It has a molecular weight of 223.7 and its IUPAC name is (1-benzyl-1H-pyrazol-4-yl)methanamine hydrochloride . The compound is in solid form .
Molecular Structure Analysis
The InChI code for “C-(1-Benzyl-1H-pyrazol-4-YL)-methylamine hydrochloride” is 1S/C11H13N3.ClH/c12-6-11-7-13-14(9-11)8-10-4-2-1-3-5-10;/h1-5,7,9H,6,8,12H2;1H . This code provides a unique representation of the molecular structure.Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of C-(1-Benzyl-1H-pyrazol-4-YL)-methylamine hydrochloride, focusing on six unique fields:
Pharmaceutical Development
C-(1-Benzyl-1H-pyrazol-4-YL)-methylamine hydrochloride is a valuable compound in pharmaceutical research due to its potential as a building block for drug development. Its unique structure allows for the synthesis of various derivatives that can be tested for therapeutic properties, such as anti-inflammatory, analgesic, and anticancer activities .
Neuroscience Research
This compound has shown promise in neuroscience research, particularly in the study of neurological disorders. It can be used to develop new molecules that target specific neural pathways, potentially leading to treatments for conditions like Alzheimer’s disease, Parkinson’s disease, and epilepsy .
Chemical Biology
In chemical biology, C-(1-Benzyl-1H-pyrazol-4-YL)-methylamine hydrochloride is utilized as a probe to study biological processes at the molecular level. Its ability to interact with various biomolecules makes it a useful tool for investigating enzyme functions, protein-protein interactions, and cellular signaling pathways .
Material Science
The compound’s unique chemical properties make it suitable for applications in material science. It can be incorporated into the design of new materials with specific properties, such as enhanced conductivity, improved mechanical strength, or novel optical characteristics. These materials can be used in electronics, photonics, and nanotechnology .
Medicinal Chemistry
In medicinal chemistry, C-(1-Benzyl-1H-pyrazol-4-YL)-methylamine hydrochloride serves as a scaffold for the synthesis of new therapeutic agents. Researchers can modify its structure to create compounds with improved pharmacokinetic and pharmacodynamic profiles, potentially leading to more effective and safer drugs .
Biochemical Assays
The compound is also employed in biochemical assays to study enzyme kinetics and inhibition. Its ability to act as a substrate or inhibitor in enzymatic reactions makes it a valuable tool for screening potential drug candidates and understanding enzyme mechanisms .
properties
IUPAC Name |
(1-benzylpyrazol-4-yl)methanamine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13N3.ClH/c12-6-11-7-13-14(9-11)8-10-4-2-1-3-5-10;/h1-5,7,9H,6,8,12H2;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JMALFIQRGBHOSS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CN2C=C(C=N2)CN.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14ClN3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
223.70 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
C-(1-Benzyl-1H-pyrazol-4-YL)-methylamine hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
